Cas no 1935628-13-9 (2-Chloro-5-(2-methylphenyl)pyrazine)

• Product Name: 2-Chloro-5-(2-methylphenyl)pyrazine
• CAS No: 1935628-13-9
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 5276360
• Update Time: 2026-03-09

2-Chloro-5-(2-methylphenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-methylphenyl)pyrazine

• Inchi： 1S/C11H9ClN2/c1-8-4-2-3-5-9(8)10-6-14-11(12)7-13-10/h2-7H,1H3
• InChI Key： WJZAQHAHHKKBEU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8

Additional information on 2-Chloro-5-(2-methylphenyl)pyrazine

Comprehensive Overview of 2-Chloro-5-(2-methylphenyl)pyrazine (CAS No. 1935628-13-9)

2-Chloro-5-(2-methylphenyl)pyrazine (CAS No. 1935628-13-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure combining a pyrazine ring and a 2-methylphenyl substituent, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of a chloro group at the 2-position further enhances its reactivity, making it a valuable building block for cross-coupling reactions and other synthetic transformations.

In recent years, the demand for 2-Chloro-5-(2-methylphenyl)pyrazine has surged due to its role in developing small-molecule inhibitors and kinase-targeted therapies. A growing trend in scientific literature highlights its utility in designing compounds for central nervous system (CNS) disorders and metabolic diseases. For instance, its structural motif is frequently explored in fragment-based drug design (FBDD), a hot topic in modern medicinal chemistry. This aligns with the increasing focus on precision medicine and personalized therapeutics, where researchers seek tailored solutions for complex diseases.

The synthesis of CAS No. 1935628-13-9 typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) reactions, which are widely discussed in organic chemistry forums. These methods are favored for their efficiency and scalability, addressing the industry's need for cost-effective manufacturing. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening (HTS), a technique pivotal in accelerating drug discovery pipelines. Laboratories often prioritize 2-Chloro-5-(2-methylphenyl)pyrazine due to its compatibility with automated synthesis platforms, a key consideration for AI-driven drug development.

From an environmental perspective, the compound's low ecotoxicity profile has been noted in regulatory assessments, aligning with the global push for green chemistry principles. This aspect resonates with sustainability-focused researchers who emphasize benign-by-design strategies. Furthermore, its potential applications extend to agrochemical innovation, where it could contribute to next-generation crop protection agents with reduced environmental impact. Such developments are frequently searched in academic databases, reflecting the intersection of agricultural science and chemical innovation.

Analytical characterization of 2-Chloro-5-(2-methylphenyl)pyrazine employs advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring precise quality control. These methods are critical for meeting Good Manufacturing Practice (GMP) standards, a recurring theme in pharmaceutical compliance discussions. The compound's spectral data and crystallographic properties are often shared in open-access repositories, facilitating collaborative research—a practice highly valued in the open science movement.

In conclusion, 2-Chloro-5-(2-methylphenyl)pyrazine (CAS No. 1935628-13-9) exemplifies the convergence of synthetic chemistry, drug discovery, and sustainable innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific and industrial communities. As interest grows in targeted therapies and eco-friendly synthesis, this compound is poised to remain a focal point in interdisciplinary studies.